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Compound of Interest

Compound Name: GW791343 trihydrochloride

Cat. No.: B2473472 Get Quote

Technical Support Center: GW791343
Trihydrochloride Solutions
This technical support center provides guidance on the long-term storage and stability of

GW791343 trihydrochloride solutions for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of GW791343 trihydrochloride?

A1: The solid form of GW791343 trihydrochloride should be stored under desiccating

conditions.[1] For long-term storage, temperatures of -20°C are recommended.[2] It can be

shipped at ambient temperature.[1]

Q2: What is the recommended way to prepare and store stock solutions of GW791343
trihydrochloride?

A2: It is recommended to prepare a concentrated stock solution in a suitable solvent like

DMSO.[2] For long-term storage, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.

[3] Storing under nitrogen is also recommended for solutions stored at -20°C.[3]

Q3: Can I store diluted, ready-to-use solutions of GW791343 trihydrochloride?
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A3: It is highly recommended to prepare working solutions for in vivo experiments freshly on

the same day of use.[3] Long-term storage of diluted aqueous solutions is not recommended

as the stability may be limited.[2]

Q4: In which solvents is GW791343 trihydrochloride soluble?

A4: GW791343 trihydrochloride is soluble in water up to 100 mM and also soluble in DMSO.

[1][2] For in vivo studies, complex solvent systems are often used to achieve the desired

concentration and stability.[3]

Q5: What is the difference between GW791343 trihydrochloride and dihydrochloride?

A5: The search results refer to both the trihydrochloride and dihydrochloride salts of

GW791343.[3][4] From a practical standpoint regarding storage and handling, their stability and

solubility characteristics are expected to be very similar. Both are salts of the same active

compound.

Data Summary Tables
Table 1: Storage Conditions for GW791343 Trihydrochloride

Form
Storage
Temperature

Duration Special Conditions

Solid Room Temperature Up to 12 months
Under desiccating

conditions[1]

Solid -20°C Long-term N/A[2]

Stock Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw[3]

Stock Solution -20°C Up to 1 month
Store under nitrogen,

aliquot[3]

In Vivo Working

Solution
N/A N/A

Prepare fresh for

same-day use[3]

Table 2: Solubility of GW791343 Trihydrochloride
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Solvent Maximum Concentration Notes

Water 100 mM [1]

DMSO Soluble
Often used for stock

solutions[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2 mg/mL (4.47 mM) For in vivo use[3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2 mg/mL (4.47 mM) For in vivo use[3]

10% DMSO, 90% Corn Oil ≥ 2 mg/mL (4.47 mM) For in vivo use[3]

Experimental Protocols & Workflows
Protocol 1: Preparation of a Stock Solution in DMSO

Weigh the required amount of GW791343 trihydrochloride powder in a sterile

microcentrifuge tube.

Add the appropriate volume of pure DMSO to achieve the desired concentration (e.g., 10

mM).

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C or -80°C as recommended.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a DMSO stock solution.

Protocol 2: Preparation of an In Vivo Formulation
This protocol is an example based on a common formulation.[3]

Start with a pre-made concentrated stock solution of GW791343 in DMSO (e.g., 20 mg/mL).

In a sterile tube, add 400 µL of PEG300.
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To the PEG300, add 100 µL of the 20 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to reach a final volume of 1 mL. The final concentration will be 2

mg/mL.

This working solution should be prepared fresh before each experiment.

In Vivo Formulation Workflow
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Click to download full resolution via product page

Caption: Example workflow for in vivo formulation.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation in stock solution

upon storage

- Solvent evaporation-

Exceeded solubility limit-

Temperature fluctuations

- Ensure vials are tightly

sealed.- Briefly warm the

solution and sonicate to

redissolve. If precipitation

persists, the solution may be

supersaturated.- Avoid

repeated freeze-thaw cycles by

using single-use aliquots.

Cloudiness or precipitation

when preparing aqueous

working solutions

- Poor solubility in the final

aqueous buffer- Incorrect order

of solvent addition

- Increase the percentage of

co-solvents like DMSO or

PEG300 if the experimental

design allows.- Ensure the

compound is fully dissolved in

the organic solvent before

adding the aqueous

component. Add the aqueous

solution slowly while

vortexing.- Gentle warming

and sonication can aid

dissolution.[3]

Loss of compound activity over

time

- Degradation of the compound

in solution- Adsorption to

plasticware

- Always use freshly prepared

working solutions.[3]- Store

stock solutions at -80°C for

maximal stability.[3]- Consider

using low-adhesion

microcentrifuge tubes for

storage.

Inconsistent experimental

results

- Incomplete dissolution of the

compound- Degradation of the

compound in solution-

Improper storage

- Visually inspect solutions for

any particulate matter before

use.- Prepare fresh solutions

for each experiment from a

properly stored stock aliquot.-

Review and adhere strictly to
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the recommended storage

conditions.

Signaling Pathway
GW791343 is an allosteric modulator of the P2X7 receptor.[5][6] The P2X7 receptor is an ATP-

gated ion channel. Its activation leads to various downstream cellular events.

P2X7 Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Long-term storage and stability of GW791343
trihydrochloride solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2473472#long-term-storage-and-stability-of-
gw791343-trihydrochloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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